Methyl 3-formyl-2-hydroxybenzoate

• IUPAC Name: methyl 3-formyl-2-hydroxybenzoate
• InChI: InChI=1S/C9H8O4/c1-13-9(12)7-4-2-3-6(5-10)8(7)11/h2-5,11H,1H3
• InChI Key: KIGMFKZMNIHLSU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1O)C=O
• Molecular Formula: C9H8O4
• DSSTOX Substance ID: DTXSID30323173
• Molecular Weight: 180.16 g/mol
• CAS No.: 3775-05-1

Description

Methyl 3-formyl-2-hydroxybenzoate is an organic compound with the molecular formula C9H8O4. It is a derivative of salicylaldehyde and is known for its unique chemical properties and applications in various fields of science and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Methyl 3-formyl-2-hydroxybenzoate can be synthesized through several methods. One common approach involves the formylation of methyl salicylate using hexamethylenetetramine in the presence of strong acids such as polyphosphoric acid or trifluoroacetic acid . Another method includes the Wittig reaction with phosphonium ylides to form a pyran ring .

Industrial Production Methods: In industrial settings, the synthesis of this compound often involves the use of high-temperature stable reagents and conditions to ensure high yield and purity. The compound is typically produced in large quantities for use as a reagent in the synthesis of coumarins and spiropyrans .

Chemical Reactions Analysis

Types of Reactions: Methyl 3-formyl-2-hydroxybenzoate undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products:

Oxidation: Methyl 3-carboxy-2-hydroxybenzoate.

Reduction: Methyl 3-hydroxymethyl-2-hydroxybenzoate.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl 3-formyl-2-hydroxybenzoate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in the synthesis of complex organic molecules such as coumarins and spiropyrans.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of methyl 3-formyl-2-hydroxybenzoate involves its interaction with various molecular targets and pathways. The compound’s aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. Additionally, its hydroxyl group can participate in hydrogen bonding and other non-covalent interactions, influencing its biological activity .

Comparison with Similar Compounds

Methyl 3-formyl-2-hydroxybenzoate can be compared with other similar compounds such as:

Methyl 3-hydroxybenzoate: Lacks the formyl group, resulting in different reactivity and applications.

Methyl 4-hydroxybenzoate:

Methyl 3-formyl-4-hydroxybenzoate: Similar structure but with the formyl group in a different position, leading to distinct chemical properties.

This compound is unique due to its specific functional groups and their positions, which confer distinct reactivity and applications in various fields .

Biological Activity

Methyl 3-formyl-2-hydroxybenzoate (MFHB) is an organic compound characterized by its unique combination of functional groups, specifically a formyl group and a hydroxyl group attached to a benzene ring. This structural configuration suggests significant potential for various biological activities, which have been the subject of recent research.

Chemical Structure and Properties

MFHB has the molecular formula C9H10O4 and features both an aldehyde and a hydroxyl group, contributing to its reactivity and biological significance. The presence of these functional groups allows for diverse interactions with biological molecules, particularly proteins and enzymes.

The biological activity of MFHB is primarily attributed to its ability to form covalent bonds with nucleophilic sites on proteins and enzymes due to its aldehyde group. This interaction can potentially alter the function of these biomolecules, leading to various biological effects. Additionally, the hydroxyl group can engage in hydrogen bonding, enhancing its interaction with other biological targets.

Biological Activities

Research indicates that MFHB exhibits several notable biological activities:

• Antimicrobial Activity : Studies have shown that MFHB possesses antimicrobial properties, potentially inhibiting the growth of various bacterial strains. This activity is likely linked to its ability to modify proteins involved in bacterial metabolism and virulence .
• Antioxidant Properties : The compound's structure suggests it may act as an antioxidant, scavenging free radicals and protecting cells from oxidative stress. This property is crucial for preventing cellular damage associated with various diseases .
• Enzyme Inhibition : MFHB has been explored for its potential as an enzyme inhibitor. Its interaction with enzymes could lead to applications in drug development, particularly in targeting metabolic pathways in diseases such as cancer .

Comparative Analysis

To better understand MFHB's biological activity, it is useful to compare it with structurally similar compounds:

Compound Name	Unique Features
Methyl 3-hydroxybenzoate	Lacks the formyl group; different reactivity and applications.
Methyl 4-hydroxybenzoate	Hydroxyl group at the para position; used in similar pathways.
Methyl 3-formyl-4-hydroxybenzoate	Similar structure but different position of the formyl group.
Methyl 5-chloro-3-formyl-2-hydroxybenzoate	Chlorine substituent enhances electrophilicity; altered activity.

This table illustrates how the specific arrangement of functional groups in MFHB contributes to its distinct biological properties compared to other related compounds.

Case Studies

• Antimicrobial Efficacy : A study investigating the antimicrobial effects of MFHB demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli. The results indicated that MFHB could serve as a potential lead compound for developing new antimicrobial agents .
• Antioxidant Activity Assessment : In vitro assays assessing the antioxidant capacity of MFHB revealed that it effectively scavenged free radicals, suggesting its potential use in formulations aimed at reducing oxidative stress-related damage .
• Enzyme Inhibition Studies : Research focused on MFHB's ability to inhibit specific enzymes involved in metabolic pathways showed promising results, indicating that modifications to this compound could enhance its efficacy as a therapeutic agent against metabolic disorders .

Synthesis routes and methods I

Procedure details

63 ml of concentrated sulfuric acid were added dropwise at approximately 20 to 25° C. to a solution of 64 g (0.17 mol) of the dibromide of Example 1 in 500 ml of anhydrous methanol. The temperature of the reaction solution was kept at 30° C. by cooling. After the mixture had been stirred for 30 minutes at 20 to 25° C., it was heated for 3 hours to 50° C. The reaction mixture was stirred into approximately 3.5 l of water. The precipitate was filtered off and washed with water and then with a pentane/MTBE mixture (5:1). After drying, 25 g of the title compound were obtained, which corresponds to 81% of theory. (m.p. 82° C.)

Synthesis routes and methods II

Procedure details

86 g of methyl 5-chloro-3-(1,3-dioxolan-2-yl)-2-hydroxybenzoate are dissolved in a mixture of 700 ml of methanol and 50 ml of tetrahydrofuran, and 70 ml of triethylamine and 7 g of 10% palladium-carbon are added to the solution. The mixture is subjected to catalytic hydrogenation under atmospheric pressure. The reaction mixture is filtered and the filtrate is evaporated to remove solvent. 10% hydrochloric acid is added to the residue and the mixture is concentrated. Water is added to the residue and the aqueous mixture is extracted with ethyl acetate. The extract is dried and evaporated to remove solvent. The resultant crystals are collected, washed with cold ethanol and dried to give 51.1 g of methyl 3-formyl-2-hydroxybenzoate as colorless needles.